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Compound of Interest

Compound Name:
2,6-Dimethyl-4-piperidin-4-yl-

morpholine

CAS No.: 436099-87-5

Cat. No.: B1306328

Get Quote

Executive Summary & Structural Significance[1][2]
[3][4]
The piperidin-4-yl-morpholine moiety is a privileged pharmacophore found in numerous

bioactive compounds, including dual PI3K/mTOR inhibitors, opioid receptor antagonists, and

antipsychotics. Its structural integrity relies on the linkage between the 4-position of a piperidine

ring and the nitrogen of a morpholine ring.

For researchers in drug metabolism and pharmacokinetics (DMPK), distinguishing this scaffold

from its close structural analog—piperidin-4-yl-piperazine—is critical. While both scaffolds

improve solubility and metabolic stability, they exhibit distinct fragmentation behaviors in

tandem mass spectrometry (MS/MS).

This guide objectively compares the fragmentation patterns of piperidin-4-yl-morpholine

derivatives against piperazine alternatives, providing a self-validating workflow for structural
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confirmation.

Comparative Fragmentation Analysis
The Core Conflict: Morpholine vs. Piperazine
The primary challenge in analyzing these derivatives is the similarity in nominal mass and

physicochemical properties. However, the presence of the oxygen atom in the morpholine ring

alters the charge localization and fragmentation energetics compared to the di-nitrogen

piperazine ring.

1. Ionization and Charge Localization (ESI+)
Piperidin-4-yl-morpholine: The bridge nitrogen (connecting the rings) is the most basic site.

Protonation typically occurs here or on the secondary amine of the piperidine (if

unsubstituted). The morpholine oxygen exerts an inductive effect (-I), slightly destabilizing

the positive charge on the adjacent carbons.

Piperidin-4-yl-piperazine: Both nitrogens in the piperazine ring can accept protons. The

"alternative" piperazine scaffold often produces higher charge state distributions (

) due to two highly basic nitrogens, whereas the morpholine derivative is predominantly

.

2. Diagnostic Neutral Losses
This is the most reliable differentiator.
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Feature Piperidin-4-yl-Morpholine
Piperidin-4-yl-Piperazine
(Alternative)

Primary Neutral Loss
44 Da (

)

43 Da (

) or 57 Da (

)

Mechanism
Retro-Diels-Alder (RDA) or

Distonic Ion cleavage
Ring opening / RDA

Linker Cleavage

Generates m/z 88

(Morpholinium) or m/z 100

(Methyl-morpholinium)

Generates m/z 87

(Piperazinium) or m/z 101

(Methyl-piperazinium)

Low Mass Marker
m/z 56 (

)

m/z 56 (

)

Critical Insight: The loss of 44 Da is the "smoking gun" for morpholine. If you observe a loss of

43 Da, you are likely dealing with a piperazine or propyl-amine derivative, not morpholine.

Mechanistic Pathways (Visualized)
The following diagram details the competitive fragmentation pathways for a generic piperidin-4-

yl-morpholine derivative. It highlights the bifurcation between "Linker Cleavage" (separating the

rings) and "Ring Opening" (characteristic morpholine degradation).
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Precursor [M+H]+ 
(Protonated at Bridge N)

Transition State A: 
Inductive C-N Cleavage

 High Energy (CID)

Transition State B: 
Morpholine Ring Opening

 Low Energy (Resonance)

Diagnostic Ion: 
Morpholinium (m/z 88)

 Charge Retention on Morpholine

Piperidine Core Ion 
(Neutral Morpholine Loss)

 Charge Retention on Piperidine

Product Ion: 
[M+H - 44 Da]+ 
(Loss of C2H4O)

 Neutral Loss (Ethylene Oxide)

Immonium Ion 
(m/z 56)

 Further Fragmentation

Click to download full resolution via product page

Figure 1: Competitive fragmentation pathways. Note the bifurcation: Path A leads to complete

separation of the rings (Linker Cleavage), while Path B involves the characteristic destruction of

the morpholine ether linkage.

Experimental Protocol: Self-Validating Acquisition
To generate reproducible data that allows for the differentiation described above, follow this

specific Q-TOF / Orbitrap workflow.

Step 1: Source Tuning (ESI)
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Gas Flow: High sheath gas (45-50 arb units) is required to desolvate the hydrophilic

morpholine moiety.

Voltage: Maintain spray voltage at +3.5 kV. Avoid higher voltages (>4.0 kV) which can induce

in-source fragmentation, leading to premature loss of the morpholine ring before MS/MS

selection.

Step 2: Energy Ramping (The "Validation" Step)
Do not use a single Collision Energy (CE). The morpholine ring is relatively stable.

Acquire spectra at Stepped NCE (Normalized Collision Energy): 20, 35, and 50.

Low Energy (20 NCE): Look for the intact precursor and the

peak. This confirms the morpholine presence.

High Energy (50 NCE): Look for the m/z 88 (morpholinium) or m/z 56 (immonium) ions.

These confirm the structural connectivity.

Step 3: Isotope Confirmation
Check the A+1 and A+2 peaks.[1]

Morpholine: One Oxygen, One Nitrogen.

Piperazine: Two Nitrogens.

Validation: The A+1 intensity contribution from Nitrogen is small, but the absence of

Oxygen's isotopic pattern (though subtle) can be cross-referenced if high-resolution data (R

> 30,000) is available.

Data Summary: Diagnostic Ion Table
The following table summarizes the key ions observed when analyzing derivatives where R is a

generic aromatic substituent attached to the piperidine nitrogen.
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Fragment Ion
Identity

m/z (Theoretical) Origin Diagnostic Value

Precursor [M+H]+ Intact Molecule Parent confirmation

Des-Morpholine [M+H - 87]+ C-N Bond Cleavage

High. Indicates the

mass of the "rest" of

the molecule.

Morpholine Ring Open [M+H - 44]+ Loss of
Critical. Distinguishes

Morpholine from

Piperazine.

Protonated

Morpholine
88.076

Charge retention on

Morpholine

Medium. Common in

many morpholine

drugs.

Tetrahydropyridine 82.065
Piperidine Ring

Cleavage

Low. Common to all

piperidines.

Immonium Ion 56.050
Low. General marker

for cyclic amines.

References
Dias, H. J., et al. (2019).[2] Fragmentation of piperidine alkaloids identified in Senna

spectabilis by ESI-MS/MS. Journal of Mass Spectrometry. [Link]

Zhu, N., et al. (2021).[3] Mass Fragmentation Characteristics of Piperazine Analogues.

Journal of Chinese Mass Spectrometry Society. [Link]

Kikuchi, J., et al. (2016).[3] Comparison of the Characteristic Mass Fragmentations of

Phenethylamines and Tryptamines. Molecules (MDPI). [Link]

Demarque, D. P., et al. (2016). Fragmentation reactions using electrospray ionization mass

spectrometry: An important tool for the structural elucidation. Natural Product Reports (RSC).

[Link]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.researchgate.net/figure/Fragmentation-of-piperidine-alkaloids-identified-in-Senna-spectabilis-by-ESI-MS-MS_fig7_221925972
https://www.researchgate.net/publication/335541234_Fragmentation_of_piperidine_alkaloids_identified_in_Senna_spectabilis_by_ESI-MSMS
https://zpxb.xml-journal.net/en/article/doi/10.7538/zpxb.2019.0161
https://www.xml-journal.net/article/doi/10.7538/zpxb.2019.0161
https://zpxb.xml-journal.net/en/article/doi/10.7538/zpxb.2019.0161
https://www.mdpi.com/1420-3049/21/10/1341
https://pubs.rsc.org/en/content/articlelanding/2016/np/c5np00073d
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1306328?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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